Cas no 84725-45-1 (2-methyl-1-(4-phenylpiperazin-1-yl)propan-2-amine)

• Product Name: 2-methyl-1-(4-phenylpiperazin-1-yl)propan-2-amine
• CAS No: 84725-45-1
• MF: C₁₄H₂₃N₃
• MW: 233.352523088455
• CID: 831636
• PubChem ID: 28279606
• Update Time: 2025-06-12

2-methyl-1-(4-phenylpiperazin-1-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-PiperazineethanaMine, a,a-diMethyl-4-phenyl-
• 1,1-DIMETHYL-2-(4-PHENYL-PIPERAZIN-1-YL)-ETHYLAMINE
• 2-Methyl-1-(4-phenyl-1-piperazinyl)-2-propanamine
• 2-methyl-1-(4-phenylpiperazin-1-yl)propan-2-amine
• AKOS010517684
• EN300-124644
• Z801831664
• 84725-45-1

• Inchi： 1S/C14H23N3/c1-14(2,15)12-16-8-10-17(11-9-16)13-6-4-3-5-7-13/h3-7H,8-12,15H2,1-2H3
• InChI Key： VHBCSGDLYUIWQW-UHFFFAOYSA-N
• SMILES： N1(CCN(C2C=CC=CC=2)CC1)CC(C)(C)N

Computed Properties

• Exact Mass: 233.189197746g/mol
• Monoisotopic Mass: 233.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.5Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 353.5±32.0 °C at 760 mmHg
• Flash Point: 165.1±19.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-methyl-1-(4-phenylpiperazin-1-yl)propan-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-methyl-1-(4-phenylpiperazin-1-yl)propan-2-amine

Comprehensive Overview of 2-methyl-1-(4-phenylpiperazin-1-yl)propan-2-amine (CAS No. 84725-45-1)

The compound 2-methyl-1-(4-phenylpiperazin-1-yl)propan-2-amine, identified by its CAS number 84725-45-1, is a structurally unique molecule that has garnered attention in pharmacological and chemical research. This substance belongs to the class of substituted piperazine derivatives, which are widely studied for their potential applications in medicinal chemistry. The presence of a phenylpiperazine moiety combined with a methylpropan-2-amine group makes this compound particularly interesting for researchers exploring novel bioactive molecules.

In recent years, the scientific community has shown increasing interest in piperazine-based compounds due to their versatile pharmacological profiles. The 2-methyl-1-(4-phenylpiperazin-1-yl)propan-2-amine structure is often discussed in the context of neuropharmacology and receptor modulation, as its molecular framework resembles other well-studied compounds targeting neurotransmitter systems. Researchers frequently investigate its potential interactions with serotonin receptors and dopamine receptors, which are critical in understanding mood regulation and cognitive function.

The synthesis of CAS 84725-45-1 involves multi-step organic reactions, often starting with the formation of the phenylpiperazine core followed by the introduction of the 2-methylpropan-2-amine side chain. This process requires precise control of reaction conditions to ensure high yield and purity. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) are commonly employed to characterize the compound and verify its structural integrity.

One of the key topics surrounding 2-methyl-1-(4-phenylpiperazin-1-yl)propan-2-amine is its potential role in central nervous system (CNS) research. Given the growing public interest in mental health and cognitive enhancement, this compound is occasionally mentioned in discussions about neurochemical pathways and brain function optimization. However, it is crucial to emphasize that any therapeutic applications would require extensive clinical validation, and current research remains primarily exploratory.

From a chemical perspective, the stability and solubility of 84725-45-1 are important considerations for its handling and storage. The compound typically appears as a white to off-white crystalline powder, with solubility properties that vary depending on the solvent system. Researchers often explore its behavior in aqueous solutions and organic solvents to determine optimal conditions for experimental use.

The phenylpiperazine component of this molecule is a recurring motif in pharmaceutical design, contributing to its ligand-receptor binding characteristics. This structural feature is shared with several clinically relevant compounds, making 2-methyl-1-(4-phenylpiperazin-1-yl)propan-2-amine a valuable reference point in structure-activity relationship (SAR) studies. Computational chemistry approaches, including molecular docking simulations, are frequently applied to predict its potential biological interactions.

In the context of current scientific trends, there is growing interest in precision medicine and personalized pharmacology, where compounds like 84725-45-1 may contribute to understanding individual variations in drug response. The compound's structural features make it a candidate for investigating metabolic pathways and enzyme interactions, particularly those involving cytochrome P450 enzymes responsible for drug metabolism.

Quality control is paramount when working with 2-methyl-1-(4-phenylpiperazin-1-yl)propan-2-amine, as impurities can significantly affect research outcomes. Standard analytical protocols include mass spectrometry for molecular weight confirmation and infrared spectroscopy for functional group verification. These measures ensure the compound meets the stringent purity requirements necessary for reliable scientific investigation.

The future research directions for CAS 84725-45-1 may include more detailed pharmacokinetic studies and toxicological assessments to fully characterize its biological profile. As with any research chemical, responsible investigation and adherence to ethical guidelines remain fundamental principles in its study and potential application.